1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-(2,5-dichloro-4-methoxyphenyl)sulfonyl-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C19H22Cl2N2O4S/c1-3-27-17-7-5-4-6-16(17)22-8-10-23(11-9-22)28(24,25)19-13-14(20)18(26-2)12-15(19)21/h4-7,12-13H,3,8-11H2,1-2H3
• InChI Key: ZPZQXRJDEFBAPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)Cl)OC)Cl
• Molecular Formula: C19H22Cl2N2O4S
• Molecular Weight: 445.4 g/mol
• CAS No.: 2249226-20-6

Description

The compound “1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-4-(2-ethoxyphenyl)piperazine” is a piperazine derivative. Piperazine is a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives are known to show a wide range of biological and pharmaceutical activity. They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant.

Molecular Structure Analysis

The molecular structure of this compound would include a piperazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring are two phenyl rings, one of which is substituted with two chlorine atoms and a methoxy group, and the other with an ethoxy group.

Future Directions

The future directions for this compound would likely involve studying its biological activity, given the known activity of many piperazine derivatives. This could involve testing its activity against various biological targets, studying its pharmacokinetics and pharmacodynamics, and potentially developing it into a therapeutic agent.